2-methyl-4-phenyl-9-(3-phenyl-1,2,4-oxadiazol-5-yl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-methyl-4-phenyl-9-(3-phenyl-1,2,4-oxadiazol-5-yl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C24H26N4O2/c1-27-17-24(16-20(22(27)29)18-8-4-2-5-9-18)12-14-28(15-13-24)23-25-21(26-30-23)19-10-6-3-7-11-19/h2-11,20H,12-17H2,1H3
• InChI Key: KROKRKJQMZOXOB-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(CCN(CC2)C3=NC(=NO3)C4=CC=CC=C4)CC(C1=O)C5=CC=CC=C5
• Molecular Formula: C24H26N4O2
• Molecular Weight: 402.5 g/mol

Description

Synthesis Analysis

The synthesis of 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones and related compounds often involves strategies like Michael addition, spirocyclization, and reactions utilizing different substituents to achieve various functional groups. For instance, a divergent synthesis approach has been employed to introduce various substituents into the 3,9-diazaspiro[5.5]undecane framework, highlighting the versatility of these compounds in synthetic chemistry (Yang et al., 2008).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives, including the target molecule, often features a spiro arrangement that incorporates elements of both rigidity and flexibility, essential for interacting with biological targets. The synthesis of 8-aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones provides insights into the structural diversity attainable within this chemical space (Ahmed et al., 2012).

Chemical Reactions and Properties

The chemical reactions involving 1-oxa-4,9-diazaspiro[5.5]undecan-3-ones demonstrate a range of reactivities, from nucleophilic additions to transformations under various conditions, which are pivotal for the synthesis of pharmacologically relevant compounds. For example, the base-promoted [5+1] double Michael addition reaction has been used for constructing diazaspiro[5.5]undecane derivatives, highlighting the synthetic utility of these reactions (Islam et al., 2017).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and crystalline structure, are critical for their application in various fields. Studies on the crystal structure and thermodynamic properties provide valuable insights into the stability and behavior of these compounds under different conditions (Zeng et al., 2021).